N-(3-methoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• InChI: InChI=1S/C18H15F3N2O3S/c1-26-12-4-2-3-11(8-12)22-16(24)9-15-17(25)23-13-7-10(18(19,20)21)5-6-14(13)27-15/h2-8,15H,9H2,1H3,(H,22,24)(H,23,25)
• InChI Key: SPAOKXXLPIPZMX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CC2C(=O)NC3=C(S2)C=CC(=C3)C(F)(F)F
• Molecular Formula: C18H15F3N2O3S
• Molecular Weight: 396.4 g/mol
• CAS No.: 432016-25-6

Description

N-(3-methoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide is a useful research compound. Its molecular formula is C18H15F3N2O3S and its molecular weight is 396.38. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activity

Research has demonstrated that derivatives of N-(3-methoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide exhibit significant antimicrobial and antitumor activities. Novel compounds synthesized from 3-methoxyphenol showed enhanced in vitro antimicrobial activity against various gram-positive, gram-negative bacteria, and fungi. Specifically, certain derivatives displayed high inhibitory activity against human tumor cell lines, including A549 lung and MCF7 breast cancer cell lines, highlighting their potential as promising chemotherapeutic agents (Kaya et al., 2017).

β3-Adrenergic Receptor Agonism

Further investigations into the biological activities of related compounds have identified specific derivatives as potent and selective agonists of the human β3-adrenergic receptor. These findings are significant due to the therapeutic potential of β3-adrenergic receptor agonists in treating conditions like obesity and type 2 diabetes. Among the compounds studied, certain N-phenyl-(2-aminothiazol-4-yl)acetamides exhibited notable agonistic activity with functional selectivity over β1- and β2-adrenergic receptors, alongside significant hypoglycemic activity in diabetic rodent models (Maruyama et al., 2012).

Chemical Synthesis and Modification

The chemical synthesis and modification of this compound derivatives have also been a focus of research. Studies have explored the chemoselective acetylation of related phenol compounds using immobilized lipase, offering insights into efficient synthesis methods for antimalarial drug intermediates. This work underscores the potential of enzymatic approaches in achieving selective acetylation, critical for the synthesis of pharmacologically relevant compounds (Magadum & Yadav, 2018).